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Compound of Interest

Compound Name: Aluminum triphosphate dihydrate

Cat. No.: B579274 Get Quote

In-depth Technical Guide: Aluminum
Triphosphate Dihydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthesis, and potential biological interactions of aluminum triphosphate
dihydrate. The information is tailored for professionals in research and drug development, with

a focus on structured data presentation and visualization of key processes.

Core Molecular and Physical Properties
Aluminum triphosphate dihydrate is an inorganic compound with the molecular formula

AlH₆O₁₂P₃.[1][2] Key quantitative data for this compound are summarized in the table below for

ease of reference.
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Property Value Source

Molecular Formula AlH₆O₁₂P₃ [1][2]

Molecular Weight 317.94 g/mol [2][3]

IUPAC Name

aluminum;

[[hydroxy(oxido)phosphoryl]oxy

-oxidophosphoryl] hydrogen

phosphate;dihydrate

[1]

Synonyms

Aluminum dihydrogen

triphosphate dihydrate,

AlH₂P₃O₁₀·2H₂O

[4]

Synthesis of Aluminum Triphosphate Dihydrate
The synthesis of aluminum triphosphate dihydrate typically involves the reaction of an

aluminum source with phosphoric acid. While various specific methods exist, a general and

common approach is the reaction of alumina (Al₂O₃) or aluminum hydroxide (Al(OH)₃) with

phosphoric acid (H₃PO₄).

A generalized experimental protocol is as follows:

Reactant Mixing: Alumina oxide and phosphoric acid are mixed, often in a specific molar

ratio (e.g., a P₂O₅ to Al₂O₃ ratio of 3:1), until a viscous suspension is formed.[4]

Intermediate Formation: The mixture is heated to facilitate the reaction and formation of an

intermediate, such as an acid aluminum phosphate. This step can be performed at

temperatures ranging from 75 to 100°C for a duration of 0.5 to 3 hours.[5]

Calcination: The intermediate product is then calcined at a higher temperature, typically

between 250 and 350°C for 1 to 4 hours, to produce anhydrous aluminum dihydrogen

tripolyphosphate.[5]

Hydration: The anhydrous product is subsequently hydrated to yield aluminum
triphosphate dihydrate. This can be achieved through a water-quenching process where
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the anhydrous material is introduced to water or a dilute phosphoric acid solution at a

controlled temperature (250-350°C).[5]

Purification: The final product is then filtered, washed, and dried to obtain pure aluminum
triphosphate dihydrate.[5]

The following diagram illustrates the general workflow for the synthesis of aluminum
triphosphate dihydrate.
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A generalized workflow for the synthesis of aluminum triphosphate dihydrate.
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Interaction with Signaling Pathways: The
Phosphoinositide Pathway
While specific studies on the direct interaction of aluminum triphosphate dihydrate with

signaling pathways are limited, extensive research has been conducted on the effects of

aluminum ions on cellular signaling. A primary target of aluminum is the phosphoinositide

signaling pathway, which is crucial for various cellular processes, including cell growth,

differentiation, and apoptosis.

Aluminum ions have been shown to inhibit the activity of phospholipase C (PLC), a key enzyme

in this pathway.[6][7][8] PLC is responsible for the hydrolysis of phosphatidylinositol 4,5-

bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and

diacylglycerol (DAG). By inhibiting PLC, aluminum can disrupt the downstream signaling

cascade that is dependent on these second messengers.

The proposed mechanism of inhibition involves aluminum ions acting on G proteins that

regulate PLC activity and potentially on the PLC enzyme itself.[6][7] This disruption leads to a

decreased production of IP₃, which in turn can affect intracellular calcium homeostasis.

The diagram below illustrates the phosphoinositide signaling pathway and highlights the points

of inhibition by aluminum ions.
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The phosphoinositide signaling pathway with points of inhibition by aluminum ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b579274?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-triphosphate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-triphosphate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/129690794
https://pubchem.ncbi.nlm.nih.gov/compound/129690794
https://precision.fda.gov/ginas/app/ui/substances/c0731016-d5d0-42b3-8fa3-3590b5a11649
https://www.researchgate.net/publication/7309730_Synthesis_and_Crystal_Structure_of_AlH2P3O102H2O_a_New_Structure-Type_for_Layered_Acid_Phosphates
https://patents.google.com/patent/WO2014005498A1/en
https://patents.google.com/patent/WO2014005498A1/en
https://pubmed.ncbi.nlm.nih.gov/8391123/
https://pubmed.ncbi.nlm.nih.gov/8391123/
https://pubmed.ncbi.nlm.nih.gov/8166600/
https://pubmed.ncbi.nlm.nih.gov/8166600/
https://research.bangor.ac.uk/en/publications/aluminum-inhibition-of-the-inositol-145-trisphosphate-signal-tran/
https://www.benchchem.com/product/b579274#molecular-formula-and-weight-of-aluminum-triphosphate-dihydrate
https://www.benchchem.com/product/b579274#molecular-formula-and-weight-of-aluminum-triphosphate-dihydrate
https://www.benchchem.com/product/b579274#molecular-formula-and-weight-of-aluminum-triphosphate-dihydrate
https://www.benchchem.com/product/b579274#molecular-formula-and-weight-of-aluminum-triphosphate-dihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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